Cas no 1384430-48-1 (Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate)

• Product Name: Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate
• CAS No: 1384430-48-1
• MF: C₅H₇LiN₂O₃
• MW: 150.061681032181
• CID: 5575292
• PubChem ID: 71755920
• Update Time: 2025-10-28

Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 2-(5-methyl-1,3,4-oxadiazol-2-yl)acetate
• Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate
• 1,3,4-Oxadiazole-2-acetic acid, 5-methyl-, lithium salt (1:1)

• Inchi： 1S/C5H6N2O3.Li.H/c1-3-6-7-4(10-3)2-5(8)9;;/h2H2,1H3,(H,8,9);;
• InChI Key： JMKAHLSZQJDJFM-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C)O1)C(=O)O.[LiH]

Additional information on Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate

Introduction to Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate (CAS No. 1384430-48-1)

Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate, a compound with the chemical formula C₇H₇LiN₃O₃, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its unique structural composition, which includes a lithium cation and a complex organic anion derived from 5-methyl-1,3,4-oxadiazole and acetate groups. The CAS number 1384430-48-1 provides a unique identifier for this substance, facilitating its recognition and classification within scientific databases and literature.

The Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate structure exhibits interesting physicochemical properties that make it a promising candidate for various applications. The presence of the lithium cation suggests potential utility in areas such as lithium-based pharmaceuticals, where lithium ions are known for their therapeutic effects. Additionally, the 5-methyl-1,3,4-oxadiazole moiety introduces a heterocyclic framework that is often explored in medicinal chemistry due to its ability to enhance binding affinity and selectivity in biological targets.

In recent years, there has been a growing interest in the development of novel lithium-containing compounds for their potential pharmacological benefits. The acetate group in the compound's anion contributes to its solubility and bioavailability, which are critical factors in drug design. This combination of structural features makes Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that lithium ions can modulate neurotransmitter release and inhibit inflammatory pathways, making them effective against conditions such as bipolar disorder and depression. The 5-methyl-1,3,4-oxadiazole component may further enhance these effects by interacting with specific receptors or enzymes involved in neural signaling. This dual action presents a promising therapeutic strategy for managing these conditions.

Recent studies have also explored the compound's potential in combating oxidative stress and inflammation. Oxidative stress is a key factor in various pathological processes, including neurodegenerative diseases like Alzheimer's and Parkinson's. The Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate has shown promise in preclinical trials by inhibiting reactive oxygen species (ROS) production and modulating antioxidant defense mechanisms. This suggests that it could be a valuable tool in developing treatments for these debilitating conditions.

The synthesis of Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the 5-methyl-1,3,4-oxadiazole precursor through cyclocondensation reactions. This intermediate is then coupled with lithium acetate to form the final compound. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

The characterization of Lithium(I) 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetate has been extensively studied using various analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure and dynamics of the compound. Mass spectrometry (MS) confirms its molecular weight and fragmentation patterns, while X-ray crystallography offers insights into its solid-state structure. These techniques collectively ensure that the compound's identity and purity are accurately determined.

From a pharmacological perspective, Lithium(I) 2-(5-Methyl-1,3,4 oxadiazol -2 -yl acetate CAS NO1384430 -48 -1 exhibits several advantages over conventional lithium salts used in therapy. Its improved solubility and bioavailability enhance its pharmacokinetic profile, leading to better patient compliance. Additionally, 5-methyl -1 ,3 ,4 oxadiazole component may contribute to reduced side effects by selectively targeting specific biological pathways involved in disease progression.

The potential applications of this compound extend beyond neurological disorders, Lithium(I) 2-(5-Methyl -1 ,3 ,4 oxadiazol -2 -yl acetate CAS NO1384430 -48 -1 may also play a role in managing cardiovascular diseases, where oxidative stress and inflammation are significant contributing factors. Preliminary research suggests that it can modulate lipid profiles and reduce arterial stiffness, thereby improving cardiovascular health.

In conclusion, Lithium(I) 2-(5-Methyl -1 ,3 ,4 oxadiazol -2 -yl acetate CAS NO1384430 -48 -1 is a multifaceted compound with promising applications in pharmaceuticals. Its unique structural features, combined with its ability to modulate neurological and cardiovascular pathways, make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, this compound holds great potential for improving therapeutic outcomes across multiple disease areas.